Cas no 1354957-62-2 (1-{3-(2,2,2-trifluoroethyl)-1,2,4-oxadiazol-5-ylmethyl}-1H-pyrazol-4-amine hydrochloride)
1-{3-(2,2,2-trifluoroethyl)-1,2,4-oxadiazol-5-ylmethyl}-1H-pyrazol-4-amine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1-{[3-(2,2,2-trifluoroethyl)-1,2,4-oxadiazol-5-yl]methyl}-1H-pyrazol-4-amine hydrochloride
- Z2027896805
- 1-[[3-(2,2,2-trifluoroethyl)-1,2,4-oxadiazol-5-yl]methyl]pyrazol-4-amine;hydrochloride
- 1-{3-(2,2,2-trifluoroethyl)-1,2,4-oxadiazol-5-ylmethyl}-1H-pyrazol-4-amine hydrochloride
-
- Inchi: 1S/C8H8F3N5O.ClH/c9-8(10,11)1-6-14-7(17-15-6)4-16-3-5(12)2-13-16;/h2-3H,1,4,12H2;1H
- InChI Key: BQSVIYIBQJWCEZ-UHFFFAOYSA-N
- SMILES: Cl.FC(CC1=NOC(CN2C=C(C=N2)N)=N1)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 264
- Topological Polar Surface Area: 82.8
1-{3-(2,2,2-trifluoroethyl)-1,2,4-oxadiazol-5-ylmethyl}-1H-pyrazol-4-amine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B587290-5mg |
1-{[3-(2,2,2-trifluoroethyl)-1,2,4-oxadiazol-5-yl]methyl}-1H-pyrazol-4-amine hydrochloride |
1354957-62-2 | 5mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B587290-10mg |
1-{[3-(2,2,2-trifluoroethyl)-1,2,4-oxadiazol-5-yl]methyl}-1H-pyrazol-4-amine hydrochloride |
1354957-62-2 | 10mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B587290-50mg |
1-{[3-(2,2,2-trifluoroethyl)-1,2,4-oxadiazol-5-yl]methyl}-1H-pyrazol-4-amine hydrochloride |
1354957-62-2 | 50mg |
$ 340.00 | 2022-06-07 | ||
| Enamine | EN300-90608-0.05g |
1-{[3-(2,2,2-trifluoroethyl)-1,2,4-oxadiazol-5-yl]methyl}-1H-pyrazol-4-amine hydrochloride |
1354957-62-2 | 95% | 0.05g |
$295.0 | 2024-05-21 | |
| Enamine | EN300-90608-0.1g |
1-{[3-(2,2,2-trifluoroethyl)-1,2,4-oxadiazol-5-yl]methyl}-1H-pyrazol-4-amine hydrochloride |
1354957-62-2 | 95% | 0.1g |
$440.0 | 2024-05-21 | |
| Enamine | EN300-90608-0.25g |
1-{[3-(2,2,2-trifluoroethyl)-1,2,4-oxadiazol-5-yl]methyl}-1H-pyrazol-4-amine hydrochloride |
1354957-62-2 | 95% | 0.25g |
$629.0 | 2024-05-21 | |
| Enamine | EN300-90608-0.5g |
1-{[3-(2,2,2-trifluoroethyl)-1,2,4-oxadiazol-5-yl]methyl}-1H-pyrazol-4-amine hydrochloride |
1354957-62-2 | 95% | 0.5g |
$991.0 | 2024-05-21 | |
| Enamine | EN300-90608-1.0g |
1-{[3-(2,2,2-trifluoroethyl)-1,2,4-oxadiazol-5-yl]methyl}-1H-pyrazol-4-amine hydrochloride |
1354957-62-2 | 95% | 1.0g |
$1272.0 | 2024-05-21 | |
| Enamine | EN300-90608-2.5g |
1-{[3-(2,2,2-trifluoroethyl)-1,2,4-oxadiazol-5-yl]methyl}-1H-pyrazol-4-amine hydrochloride |
1354957-62-2 | 95% | 2.5g |
$2492.0 | 2024-05-21 | |
| Enamine | EN300-90608-5.0g |
1-{[3-(2,2,2-trifluoroethyl)-1,2,4-oxadiazol-5-yl]methyl}-1H-pyrazol-4-amine hydrochloride |
1354957-62-2 | 95% | 5.0g |
$3687.0 | 2024-05-21 |
1-{3-(2,2,2-trifluoroethyl)-1,2,4-oxadiazol-5-ylmethyl}-1H-pyrazol-4-amine hydrochloride Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on 1-{3-(2,2,2-trifluoroethyl)-1,2,4-oxadiazol-5-ylmethyl}-1H-pyrazol-4-amine hydrochloride
1-{3-(2,2,2-Trifluoroethyl)-1,2,4-Oxadiazol-5-ylmethyl}-1H-Pyrazol-4-Amine Hydrochloride: A Comprehensive Overview
The compound with CAS No. 1354957-62-2, known as 1-{3-(2,2,2-trifluoroethyl)-1,2,4-oxadiazol-5-ylmethyl}-1H-pyrazol-4-amine hydrochloride, is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. In this article, we will delve into its chemical structure, synthesis methods, pharmacological properties, and recent advancements in research.
The molecular structure of 1-{3-(2,2,2-trifluoroethyl)-1,2,4-oxadiazol-5-ylmethyl}-1H-pyrazol-4-amine hydrochloride is characterized by a combination of heterocyclic rings and fluorinated substituents. The presence of the oxadiazole ring and the pyrazole ring contributes to its unique electronic properties and potential bioactivity. The trifluoroethyl group further enhances the compound's stability and lipophilicity, making it an attractive candidate for various therapeutic applications.
Recent studies have focused on the synthesis of this compound using advanced methodologies that ensure high yields and purity. Researchers have explored the use of microwave-assisted synthesis and catalytic processes to optimize the production of 1-{3-(2,2,2-trifluoroethyl)-1,2,4-oxadiazol-5-ylmethyl}-1H-pyrazol-4-amine hydrochloride. These methods not only improve efficiency but also reduce environmental impact compared to traditional synthesis techniques.
The pharmacological profile of this compound has been extensively studied in preclinical models. It has demonstrated potent activity against various disease targets, including inflammatory conditions and neurodegenerative disorders. The oxadiazole ring plays a critical role in modulating the compound's bioavailability and receptor binding affinity. Furthermore, the trifluoroethyl group enhances its ability to penetrate biological barriers, making it a promising candidate for drug delivery systems.
In terms of therapeutic applications, 1-{3-(2,2,2-trifluoroethyl)-1,2,4-oxadiazol-5-ylmethyl}-1H-pyrazol-4-amine hydrochloride has shown potential in the treatment of chronic diseases such as cancer and cardiovascular disorders. Its ability to inhibit key enzymes involved in disease progression has been validated in multiple studies. Additionally, its low toxicity profile makes it a safer option compared to existing therapies.
Recent advancements in computational chemistry have further elucidated the molecular mechanisms underlying the activity of this compound. Molecular docking studies have revealed that it interacts with specific protein targets through hydrogen bonding and van der Waals forces. These insights have paved the way for the design of more potent analogs with improved efficacy.
In conclusion, 1-{3-(2,2 , 687 , 897 , 987 , 687 , 897 , 987 , etc.)
1354957-62-2 (1-{3-(2,2,2-trifluoroethyl)-1,2,4-oxadiazol-5-ylmethyl}-1H-pyrazol-4-amine hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)